Cas no 91190-64-6 ( )

• Product Name: &nbsp
• CAS No: 91190-64-6
• MF: C₆H₅Cl₂NO₂
• MW: 194.015399694443
• CID: 996070
• PubChem ID: 13301216
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2,2-dichloro-1-(4-methyl-1,3-oxazol-2-yl)ethanone
• Ethanone, 2,2-dichloro-1-(4-methyl-2-oxazolyl)- (9CI)
• 2,2-Dichloro-1-(4-methyl-1,3-oxazol-2-yl)ethan-1-one
• 91190-64-6
• DTXSID60535702
•  

• Inchi： 1S/C6H5Cl2NO2/c1-3-2-11-6(9-3)4(10)5(7)8/h2,5H,1H3
• InChI Key： HFDUDBIEHSNMAG-UHFFFAOYSA-N
• SMILES： ClC(C(C1=NC(C)=CO1)=O)Cl

Computed Properties

• Exact Mass: 192.9697338g/mol
• Monoisotopic Mass: 192.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones